Cas no 1092304-85-2 (8-bromoquinolin-2-amine)

• Product Name: 8-bromoquinolin-2-amine
• CAS No: 1092304-85-2
• MF: C₉H₇BrN₂
• MW: 223.069280862808
• MDL: MFCD08062652
• CID: 1016038
• PubChem ID: 33746207
• Update Time: 2025-11-02

8-bromoquinolin-2-amine Chemical and Physical Properties

Names and Identifiers

• 8-bromoquinolin-2-amine
• 8-broMo-2-aMino-quinoline
• CHEMBL1821798
• MB05228
• MolPort-008-422-422
• RP05278
• Y7011
• 8-Bromo-2-quinolinamine
• SY113911
• AKOS013528017
• DTXSID80652864
• SCHEMBL15228915
• BDBM50351909
• AMY26460
• EN300-105926
• JCZCFNGKDJIKQI-UHFFFAOYSA-N
• Z1209414808
• 1092304-85-2
• W-204686
• A850379
• J-519407
• MFCD08062652
• AS-41413
• DB-369685

• MDL： MFCD08062652
• Inchi： 1S/C9H7BrN2/c10-7-3-1-2-6-4-5-8(11)12-9(6)7/h1-5H,(H2,11,12)
• InChI Key： JCZCFNGKDJIKQI-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=CC=C(N)N=C21

Computed Properties

• Exact Mass: 221.97926g/mol
• Monoisotopic Mass: 221.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.649±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.31 g/l) (25 º C),
• Vapor Pressure: NO data available

8-bromoquinolin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 8-bromoquinolin-2-amine

Recent Advances in the Study of 8-Bromoquinolin-2-amine (CAS: 1092304-85-2) and Its Applications in Chemical Biology and Medicine

8-Bromoquinolin-2-amine (CAS: 1092304-85-2) is a brominated quinoline derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and medicinal chemistry. This compound serves as a key intermediate in the synthesis of various biologically active molecules, including potential therapeutic agents targeting infectious diseases, cancer, and neurological disorders. Recent studies have explored its utility in drug discovery, highlighting its role as a scaffold for developing novel inhibitors and probes.

One of the most notable advancements in the research of 8-bromoquinolin-2-amine is its application in the development of kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in numerous diseases, particularly cancer. Researchers have utilized 8-bromoquinolin-2-amine as a building block to design potent and selective kinase inhibitors. For instance, a 2023 study demonstrated that derivatives of this compound exhibit promising activity against specific tyrosine kinases, with potential applications in targeted cancer therapies.

In addition to its role in kinase inhibition, 8-bromoquinolin-2-amine has been investigated for its antimicrobial properties. Quinoline derivatives are well-known for their antibacterial and antiparasitic activities, and recent studies have shown that brominated variants, such as 8-bromoquinolin-2-amine, exhibit enhanced efficacy against drug-resistant bacterial strains. This has opened new avenues for addressing the global challenge of antimicrobial resistance (AMR).

The synthetic versatility of 8-bromoquinolin-2-amine has also been leveraged in the development of fluorescent probes for biological imaging. Researchers have functionalized this compound to create probes that can selectively bind to specific cellular targets, enabling real-time visualization of biological processes. Such tools are invaluable for understanding disease mechanisms and evaluating the efficacy of therapeutic interventions.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 8-bromoquinolin-2-amine derivatives. Recent efforts have focused on improving their solubility, bioavailability, and target specificity to enhance their therapeutic potential. Computational modeling and structure-activity relationship (SAR) studies have played a pivotal role in guiding these optimizations.

In conclusion, 8-bromoquinolin-2-amine (CAS: 1092304-85-2) represents a versatile and valuable scaffold in chemical biology and medicinal chemistry. Its applications span from kinase inhibition and antimicrobial therapy to biological imaging, underscoring its broad utility. Ongoing research aims to further elucidate its mechanisms of action and refine its derivatives for clinical translation. As the field advances, this compound is poised to contribute significantly to the development of next-generation therapeutics.